Cas no 36068-42-5 (Imidodicarbonimidic diamide, N-[2-chloro-5-(trifluoromethyl)phenyl]-)

• Product Name: Imidodicarbonimidic diamide, N-[2-chloro-5-(trifluoromethyl)phenyl]-
• CAS No: 36068-42-5
• MF: C₉H₉ClF₃N₅
• MW: 279.649470090866
• CID: 3949960
• PubChem ID: 425841
• Update Time: 2025-04-22

Imidodicarbonimidic diamide, N-[2-chloro-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidic diamide, N-[2-chloro-5-(trifluoromethyl)phenyl]-
• N-[2-chloro-5-(trifluoromethyl)phenyl]dicarbonimido/ic diamide/imido
• NS00068206
• Q27097682
• SR-01000641078-1
• AKOS003747685
• PD004364
• N-(2-Chloro-5-(trifluoromethyl)phenyl)imidodicarbonimidic diamide
• AJ-292/42032079
• BDBM50195102
• IGFTZEOFHWPCDL-UHFFFAOYSA-N
• 2-(2-Chloro-5-(trifluoromethyl)phenyl)-1-(diaminomethylene)guanidine
• 2-{[{[amino(imino)methyl]amino}(imino)methyl]amino}-1-chloro-4-(trifluoromethyl)benzene
• SCHEMBL16679018
• 2-[2-Chloro-5-(trifluoromethyl)phenyl]-1-(diaminomethylene)guanidine
• DB08478
• HMS3604D03
• RJ1
• (E)-N''-[2-chloro-5-(trifluoromethyl)phenyl]-N-(diaminomethylidene)guanidine
• CCG-51800
• CHEMBL219484
• 36068-42-5
• N-[2-chloro-5-(trifluoromethyl)phenyl]imidodicarbonimidic diamide
• (E)-N''-(2-chloro-5-(trifluoromethyl)phenyl)-N-(diaminomethylidene)guanidine
• N-[2-chloro-5-(trifluoromethyl)phenyl]imidodicarbonimidicdiamide

• Inchi： 1S/C9H9ClF3N5/c10-5-2-1-4(9(11,12)13)3-6(5)17-8(16)18-7(14)15/h1-3H,(H6,14,15,16,17,18)
• InChI Key： IGFTZEOFHWPCDL-UHFFFAOYSA-N
• SMILES： C(=N)(NC1=CC(C(F)(F)F)=CC=C1Cl)NC(=N)N

Computed Properties

• Exact Mass: 279.0498575Da
• Monoisotopic Mass: 279.0498575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų